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Compound of Interest

Compound Name: Diphenicillin sodium

Cat. No.: B15494851 Get Quote

Disclaimer: The following guidelines are provided for Penicillin G Sodium, as information

regarding "Diphenicillin sodium" is not readily available. It is presumed that "Diphenicillin
sodium" may be an alternative or less common name for a penicillin derivative, and Penicillin

G Sodium is a common and representative compound used in laboratory settings.

These notes are intended for researchers, scientists, and drug development professionals. It is

crucial to consult the specific Safety Data Sheet (SDS) for the product you are using and to

follow all applicable institutional and national safety regulations.

Introduction
Penicillin G sodium is a widely used β-lactam antibiotic in research and development. It is a

white, odorless powder that is soluble in water.[1] Proper handling and storage are essential to

ensure the integrity of the compound and the safety of laboratory personnel. These application

notes provide detailed protocols for the safe handling, storage, and preparation of Penicillin G

Sodium solutions.

Safety Precautions and Personal Protective
Equipment (PPE)
Penicillin G sodium may cause allergic skin reactions and, in some individuals, allergy or

asthma symptoms if inhaled.[1][2] Therefore, adherence to strict safety protocols is mandatory.

2.1 Engineering Controls:
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Work with Penicillin G sodium powder in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation exposure.[3][4]

Ensure that eyewash stations and safety showers are readily accessible in the work area.[3]

[4]

2.2 Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[3]

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile). Inspect gloves for

any damage before use.[3][5]

Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.[3][5]

Respiratory Protection: In situations where dust may be generated and ventilation is

inadequate, a NIOSH/MSHA or European Standard EN 149 approved respirator should be

worn.[1][4][5]

2.3 Hygiene Measures:

Avoid eating, drinking, or smoking in the laboratory.[3]

Wash hands thoroughly with soap and water after handling the powder and before leaving

the laboratory.[2][3]

Remove and wash contaminated clothing before reuse.[2][3]

Quantitative Data Summary
The following tables summarize key quantitative data for Penicillin G Sodium.

Table 1: Physical and Chemical Properties
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Property Value

Appearance White powder

Odor Odorless

Solubility in Water 100 mg/mL

Chemical Stability Stable under normal conditions

Table 2: Storage and Stability of Penicillin G Sodium Powder and Solutions

Form Storage Temperature Shelf Life/Stability

Dry Powder Room Temperature

Indefinite, if stored properly in

a dry, well-ventilated place

away from direct sunlight and

heat.[1][6]

Reconstituted 2°C to 8°C

Sterile constituted solution may

be kept for 3 days without

significant loss of potency.[7]

Solutions stored at 2-8°C are

stable for up to 1 week.[6]

Solution -20°C
Solutions can be stored for

extended periods.[6]

Solution 37°C
Solutions are stable for 3 days.

[6]

Diluted in 5°C

Diluted in 0.9% sodium

chloride or 5% dextrose,

solutions of 2,500 and 50,000

units/mL are physically and

chemically stable for at least

21 days.[8]

PVC bags
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Experimental Protocols
4.1 Protocol for Handling and Weighing Penicillin G Sodium Powder

Preparation: Don all required PPE (lab coat, gloves, safety glasses). Ensure the chemical

fume hood is operational.

Weighing:

Place a calibrated analytical balance inside the chemical fume hood.

Use a weigh boat or appropriate container to weigh the desired amount of Penicillin G

sodium powder.

Handle the container with care to avoid creating dust.

Close the primary container of Penicillin G sodium powder tightly after use.

Cleanup:

Carefully wipe down the balance and surrounding area with a damp cloth to remove any

residual powder.

Dispose of the weigh boat and any contaminated materials in a sealed bag according to

institutional guidelines for chemical waste.[1]

Wash hands thoroughly.

4.2 Protocol for Preparation of a Stock Solution (e.g., 100 mg/mL)

Preparation: Perform this procedure in a chemical fume hood. Assemble all necessary

materials: Penicillin G sodium powder, sterile water for injection (or other suitable solvent),

sterile conical tubes, and sterile filter sterilization unit (e.g., 0.22 µm filter).

Reconstitution:

Loosen the Penicillin G sodium powder in its container.[7]
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Aseptically add the required volume of sterile water to the powder to achieve a final

concentration of 100 mg/mL.

Hold the vial horizontally and rotate it while slowly adding the diluent against the wall of

the vial to facilitate dissolution.[7]

Shake the vial vigorously until the powder is completely dissolved.[7]

Sterilization:

Draw the reconstituted solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a sterile conical tube or other appropriate storage vessel.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

Label each aliquot clearly with the name of the compound, concentration, and date of

preparation.

Store the aliquots at -20°C for long-term use.[6] For short-term use (up to one week),

solutions can be stored at 2-8°C.[6]

Visualizations
Diagram 1: Workflow for Safe Handling of Penicillin G Sodium Powder
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Caption: Workflow for the safe handling and weighing of Penicillin G sodium powder.

Diagram 2: Protocol for Penicillin G Sodium Stock Solution Preparation
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Caption: Step-by-step protocol for preparing a sterile stock solution of Penicillin G sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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